Cas no 2137765-73-0 (Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)-)
Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)-
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- Inchi: 1S/C12H25N3O/c1-10(2)15(9-8-13-3)12(16)14-11-6-4-5-7-11/h10-11,13H,4-9H2,1-3H3,(H,14,16)
- InChI Key: BOKGGDMWCOYYKG-UHFFFAOYSA-N
- SMILES: N(CCNC)(C(C)C)C(NC1CCCC1)=O
Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692294-0.05g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 0.05g |
$1068.0 | 2023-05-30 | ||
| Enamine | EN300-692294-0.1g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 0.1g |
$1119.0 | 2023-05-30 | ||
| Enamine | EN300-692294-0.25g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 0.25g |
$1170.0 | 2023-05-30 | ||
| Enamine | EN300-692294-0.5g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 0.5g |
$1221.0 | 2023-05-30 | ||
| Enamine | EN300-692294-1.0g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 1g |
$1272.0 | 2023-05-30 | ||
| Enamine | EN300-692294-2.5g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 2.5g |
$2492.0 | 2023-05-30 | ||
| Enamine | EN300-692294-5.0g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 5g |
$3687.0 | 2023-05-30 | ||
| Enamine | EN300-692294-10.0g |
1-cyclopentyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea |
2137765-73-0 | 10g |
$5467.0 | 2023-05-30 |
Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)-
Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)- (CAS No. 2137765-73-0)
Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)- (CAS No. 2137765-73-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)urea, is characterized by its unique structural features and potential therapeutic applications.
The chemical structure of N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)urea consists of a urea moiety linked to a cyclopentyl group, a methylaminoethyl group, and an isopropyl group. This combination of functional groups imparts specific chemical and biological properties that make it a promising candidate for various pharmaceutical applications.
Recent studies have focused on the pharmacological properties of N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)urea. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit inhibitory activity against certain kinases, which are key targets in the development of treatments for various diseases, including cancer and neurodegenerative disorders.
In addition to its enzymatic inhibition properties, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)urea has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.
The pharmacokinetic profile of N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)urea has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its oral bioavailability and stability in biological systems have been found to be satisfactory, making it suitable for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)urea in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.
Moreover, the synthetic route for N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)urea has been optimized to ensure high yield and purity. This is essential for large-scale production and commercialization of the compound. The synthesis involves several well-defined steps, including the formation of the urea linkage and the introduction of the cyclopentyl and methylaminoethyl groups.
In conclusion, Urea, N'-cyclopentyl-N-[2-(methylamino)ethyl]-N-(1-methylethyl)- (CAS No. 2137765-73-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and medical treatments.
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